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Abstract

2-Chloroethyl isocyanate (CEI), with CAS number 1943-83-5, is a bifunctional chemical
reagent of significant interest in organic synthesis, particularly within the pharmaceutical and
agrochemical industries.[1][2] Its dual reactivity, stemming from the chloroethyl group and the
highly electrophilic isocyanate moiety, allows for its use as a versatile building block in the
creation of complex molecules.[3] This document provides a comprehensive overview of the
chemical and physical properties of 2-chloroethyl isocyanate, details its reactivity and
common applications, outlines experimental considerations, and summarizes critical safety
information.

Chemical and Physical Properties

2-Chloroethyl isocyanate is a clear, colorless to light yellow liquid at room temperature.[1][4] It
is recognized for its pungent odor and is highly reactive, particularly with nucleophiles and
moisture.[1][5] Due to its reactivity, it is classified as a dangerous good for transportation and
requires careful handling and storage.[6]

Table 1: Physical and Chemical Properties of 2-
Chloroethyl Isocyanate
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Property Value Reference(s)
CAS Number 1943-83-5 [4]
Molecular Formula C3HaCINO [4]
Molecular Weight 105.52 g/mol [4107]
Clear, colorless to light yellow
Appearance o [1]4](8]
liquid
Boiling Point 135°Cto 142 °C [4]18]
Density 1.237 g/mL at 25 °C [4]
Refractive Index (n20/D) 1.447
Flash Point 56 °C (132.8 °F) [4]18]
Water Solubility Reacts with water [1114119]
Stable under normal
- conditions, but moisture
Stability - )
sensitive.[5][8] Decomposes in
contact with water.[8]
Storage Temperature 2-8°C, under inert gas [10]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and quality control of 2-chloroethyl

isocyanate. Key spectral data are summarized below.

Table 2: Spectroscopic Data for 2-Chloroethyl

Isocyanate
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. Key Features and
Technique . Reference(s)
Observations

H NMR Spectra available for 7]
reference.

15C NMR Spectra available for (1]
reference.

Conforms to standard spectra.
The isocyanate group (-

Infrared (IR) Spectroscopy o [71[12]
N=C=0) shows a characteristic

strong, sharp absorption band.

GC-MS data available for
Mass Spectrometry (MS) ) ) [7]
fragmentation pattern analysis.

FT-Raman spectra available
Raman Spectroscopy [71[13]
for reference.

Chemical Reactivity and Mechanisms

The reactivity of 2-chloroethyl isocyanate is dominated by the electrophilic carbon atom of the
isocyanate group (-N=C=0). This group readily reacts with a wide range of nucleophiles.[14]

Reactions with Nucleophiles

¢ Alcohols: Reacts with alcohols to form carbamates (urethanes). This reaction is often
catalyzed by tertiary amines or certain metal salts.[14][15] The reaction can be complex, with
evidence suggesting the involvement of multiple alcohol molecules in the transition state.[16]

e Amines: Primary and secondary amines react with 2-chloroethyl isocyanate to yield
substituted ureas.[14]

o Water: Reacts with water to form an unstable carbamic acid, which then decomposes into 2-
chloroethylamine and carbon dioxide.[14] This moisture sensitivity necessitates handling
under anhydrous conditions.[5][17]
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The presence of the chloroethyl group allows for subsequent reactions, making CEl a valuable
bifunctional building block.

Nucleophiles

Alcohol (R'-OH) Amine (R'2NH)

+ Water

Decomposition Products
(2-Chloroethylamine + COz2)

2-Chloroethyl Isocyanate
(CI-CH2CH2-N=C=0)
Carbamate (Urethane)

Cl-CH2CH2-NH-CO-OR'

Products

Substituted Urea
Cl-CH2CH2-NH-CO-NR'"2

Click to download full resolution via product page

Applications in Synthesis and Drug Development

2-Chloroethyl isocyanate is a crucial intermediate in the synthesis of a variety of compounds,
particularly in the pharmaceutical and agrochemical sectors.[1][18]

o Anticancer Agents: It is a key reagent in the synthesis of nitrosoureas, a class of alkylating
agents used in chemotherapy.[19] For example, it is used to produce Lomustine (CCNU), a
drug for treating brain tumors and Hodgkin's lymphoma.[5][19] The chloroethyl group is
critical to the DNA-damaging mechanism of these drugs.[19]

e Agrochemicals: Its reactivity is harnessed to create herbicides, insecticides, and fungicides.
[2] The final molecule's properties can be tuned by reacting the isocyanate with different
functional groups.[2]

o Polymer Science: The reactive isocyanate group can be incorporated into polymer
backbones to create specialized polyurethanes or polyureas with unique properties for
coatings, adhesives, or functional materials.[3]
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o General Organic Synthesis: It is used in the preparation of various heterocyclic compounds
and as a versatile reagent for introducing the 2-chloroethyl carbamoyl moiety.[20]

// Nodes CEl [label="2-Chloroethyl Isocyanate", fillcolor="#FBBCO05", fontcolor="#202124"];
Cyclohexylamine [label="Cyclohexylamine", fillcolor="#FFFFFF", fontcolor="#202124",
color="#5F6368"]; Intermediate [label="1-(2-chloroethyl)-3-cyclohexylurea\n(Intermediate)",
fillcolor="#F1F3F4", fontcolor="#202124", color="#5F6368"]; Nitrosating_Agent
[label="Nitrosating Agent\n(e.g., tert-butyl nitrite)", fillcolor="#FFFFFF", fontcolor="#202124",
color="#5F6368"]; Lomustine [label="Lomustine (CCNU)\n(Anticancer Drug)",
fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges CEI -> Intermediate [color="#4285F4"]; Cyclohexylamine -> Intermediate
[color="#4285F4"]; Intermediate -> Lomustine [label="Nitrosation", color="#EA4335",
fontcolor="#202124"]; Nitrosating_Agent -> Lomustine [color="#EA4335"];

/I Invisible edges for alignment {rank=same; CEI; Cyclohexylamine;} {rank=same; Intermediate;
Nitrosating_Agent;} } END_DOT Caption: Simplified workflow for the synthesis of Lomustine
using 2-Chloroethyl Isocyanate.

Experimental Protocols & Considerations
General Handling and Storage

Due to its toxicity, flammability, and sensitivity to moisture, 2-chloroethyl isocyanate must be
handled with extreme care.[10][17]

o Storage: Store in a cool (refrigerator/flammables area at 2-8°C), dry, well-ventilated place
away from incompatible substances like water, acids, bases, alcohols, and strong oxidizing
agents.[4][8] The container should be tightly sealed, and the material is best handled under
an inert atmosphere (e.g., nitrogen or argon).[10][21]

e Handling: Use in a well-ventilated area or a chemical fume hood.[17] Employ spark-proof
tools and explosion-proof equipment.[8] All personal contact, including inhalation, should be
avoided.[22]
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Example Protocol: Synthesis of 1-(2-chloroethyl)-3-
cyclohexylurea

This procedure is an intermediate step in the synthesis of the anticancer drug Lomustine.[19]

 In areaction vessel equipped for mechanical stirring and operation under an inert
atmosphere, dissolve cyclohexylamine in a suitable anhydrous solvent (e.g.,
tetrahydrofuran).

e Cool the solution to 0-5 °C using an ice bath.

o Slowly add 2-chloroethyl isocyanate dropwise to the cooled solution while maintaining the
temperature. The reaction is exothermic.

 After the addition is complete, allow the reaction to stir for several hours (e.g., 12 hours) at a
controlled temperature.[23]

e Monitor the reaction progress using an appropriate technique (e.g., TLC or LC-MS).

e Upon completion, the product, 1-(2-chloroethyl)-3-cyclohexylurea, can be isolated. This may
involve a purification step, such as continuous liquid-liquid extraction to remove unreacted 2-
chloroethyl isocyanate.[19]

Safety and Toxicology

2-Chloroethyl isocyanate is a hazardous chemical that poses significant health risks.

Table 3: Hazard and Safety Information
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Hazard Type Description Reference(s)

Toxic if swallowed, inhaled, or
absorbed through the skin.[8]
Acute Toxicity [21] Inhalation may be fatal
due to spasm, inflammation,
and edema of the larynx and

bronchi.[17][24]

Causes severe skin, eye, and
o respiratory tract irritation.[17]
Irritation )
[21] It is a lachrymator (causes

tearing).[17][21]

May cause allergic skin
Sensitization reactions and respiratory

sensitization (asthma).[10][17]

Central nervous system,
Target Organs ] )
kidneys, liver.[17]

Flammable liquid and vapor.[8]
Flammability Vapors can form explosive
mixtures with air.[10][24]

Reacts with water and is
R o incompatible with acids, bases,
eactivity
alcohols, amines, and strong

oxidizing agents.[8][24]

Chemical safety glasses or
face shield, appropriate

) ) protective gloves and clothing,
Personal Protective Equipment

and respiratory protection (use
(PPE) p yp (

in a fume hood or with a self-
contained breathing

apparatus).[21]

Emergency Procedures:
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o Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of

water/shower.[8]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[21]

 Inhalation: Move the person to fresh air and keep them at rest in a position comfortable for
breathing.[8]

e Ingestion: Do NOT induce vomiting. Rinse mouth.[8] In all cases of exposure, immediate

medical attention is required.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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